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Compound of Interest

Compound Name: 3-Chloro-5-hydroxybenzoic Acid

Cat. No.: B1664645

An In-depth Technical Guide to the Safety and Handling of 3-Chloro-5-hydroxybenzoic Acid
For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for 3-Chloro-5-
hydroxybenzoic Acid (CAS No: 53984-36-4), a compound utilized in various research and
development applications, including as a selective agonist for the lactate receptor, GPR81.[1]
[2] Adherence to the following protocols is crucial to ensure a safe laboratory environment.

Physicochemical and Toxicological Data

A summary of the key quantitative data for 3-Chloro-5-hydroxybenzoic Acid is presented
below. It is important to note that specific toxicity values and occupational exposure limits are
not well-established in the available literature.

Table 1: Physicochemical Properties
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Property Value Source(s)

Molecular Formula C7HsCIOs [3]

Molecular Weight 172.57 g/mol [3114]

Appearance White to beige solid/powder [2][5]

Melting Point 244.0 - 248.0 °C [3]

Boiling Point 364.8 °C at 760 mmHg [2][3]

Solubility DMS.O: 15 mg/mL (clear 1[6]
solution)

Purity 297% (HPLC)

Table 2: Hazard Identification and Classification

Hazard
L GHS Category Hazard Statement
Classification

Source(s)

H302: Harmful if

Acute Toxicity, Oral Category 4 [3][4]
swallowed
Skin H315: Causes skin
: - Category 2 N [31[4]
Corrosion/Irritation irritation
H318: Causes serious
Serious Eye eye damage / H319:
o Category 1/ 2A _ [3][4]
Damage/Eye Irritation Causes serious eye
irritation
Specific Target Organ
o ) H335: May cause
Toxicity (Single Category 3 ) o [3114]
respiratory irritation
Exposure)

Experimental Protocols: Safety and Handling

Procedures
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While specific experimental protocols for toxicity testing were not available in the searched

literature, the following procedures for safe handling, spill response, and personal protection

are derived from standard safety data sheets.

General Handling and Storage

Handling: Use in a well-ventilated area, preferably within a chemical fume hood, to avoid
inhalation of dust or fumes.[3][7][8] Avoid contact with skin, eyes, and clothing.[8] Do not eat,
drink, or smoke in areas where the compound is handled.[3][7] Wash hands thoroughly after
handling.[3]

Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area.[9] Keep
away from incompatible materials such as strong acids, alkalis, and oxidizing/reducing

agents.[3] Store locked up.[3][7] Recommended long-term storage is at room temperature.
For solutions, storage at -20°C for one month or -80°C for six months is recommended.[1]

Accidental Release Measures

In the event of a spill, follow this general protocol:

Evacuate: Immediately evacuate personnel from the spill area.[3]
Ventilate: Ensure adequate ventilation.

Personal Protection: Wear appropriate personal protective equipment (PPE), including a
respirator, chemical-resistant gloves, safety goggles, and a lab coat.[3]

Containment: Prevent further leakage or spillage if it is safe to do so.[3] Do not allow the
chemical to enter drains or waterways.[3]

Clean-up: For solid spills, carefully sweep or vacuum up the material, avoiding dust
generation, and place it into a suitable, labeled container for disposal.[7] Absorb solutions
with an inert material (e.g., diatomite, universal binders) and place in a disposal container.[3]

Decontamination: Decontaminate the spill area and any equipment used with a suitable
solvent like alcohol.[3]
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» Disposal: Dispose of the waste material in accordance with local, state, and federal
regulations.[3]

First Aid Measures

« If Inhaled: Move the person to fresh air.[3] If breathing is difficult, provide oxygen. If not
breathing, give artificial respiration.[8] Seek immediate medical attention.

» In Case of Skin Contact: Immediately wash the affected area with plenty of soap and water.
[3] Remove contaminated clothing and wash it before reuse.[3] If skin irritation occurs, seek
medical advice.

e In Case of Eye Contact: Immediately rinse the eyes cautiously with plenty of water for at
least 15 minutes, removing contact lenses if present and easy to do.[3] Seek immediate
medical attention from an ophthalmologist.[10]

 If Swallowed: Do NOT induce vomiting.[3] Rinse the mouth with water.[3] Never give
anything by mouth to an unconscious person. Call a physician or poison control center
immediately.[3][8]

Visual Safety Guides

The following diagrams illustrate key safety workflows and requirements for handling 3-Chloro-
5-hydroxybenzoic Acid.
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Chemical Spill Occurs
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Core Handling Procedure

Handling 3-Chloro-5-hydroxybenzoic Acid

~-Facility Requirement

/ Required?s«ﬁl Protective Equipment (PPE) \ Facility Safety Measures
Eye Protection Hand Protection Body Protection Respiratory Protection Adequate Ventilation
(Safety Goggles/Face Shield) (Chemical-Resistant Gloves) (Lab Coat/Protective Clothing) (Use in Fume Hood or Wear Respirator) (Fume Hood)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [3-Chloro-5-hydroxybenzoic Acid safety and handling].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1664645#3-chloro-5-hydroxybenzoic-acid-safety-
and-handling]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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